ethyl 4-[(1-naphthyloxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(2-naphthalen-1-yloxyacetyl)piperazine-1-carboxylate
• InChI: InChI=1S/C19H22N2O4/c1-2-24-19(23)21-12-10-20(11-13-21)18(22)14-25-17-9-5-7-15-6-3-4-8-16(15)17/h3-9H,2,10-14H2,1H3
• InChI Key: HWTVGPBHEGOEKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

Ethyl 4-[(1-naphthyloxy)acetyl]-1-piperazinecarboxylate, commonly referred to as NAP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NAP belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of NAP is not fully understood. However, it is believed to exert its neuroprotective effects by modulating various signaling pathways in the brain, including the PI3K/Akt and MAPK/ERK pathways. NAP has also been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress.
Biochemical and Physiological Effects:
NAP has been found to have a wide range of biochemical and physiological effects. It has been shown to improve mitochondrial function, enhance neuronal survival, and reduce apoptosis. NAP has also been shown to modulate the expression of various genes involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NAP in lab experiments is its high purity and stability. NAP is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using NAP in lab experiments is its relatively low solubility in water, which can make it difficult to formulate for in vivo studies.

Future Directions

There are several potential future directions for research on NAP. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, as NAP has been shown to possess anti-cancer properties. Additionally, further research is needed to fully understand the mechanism of action of NAP and to optimize its pharmacokinetic properties for use in clinical applications.

Synthesis Methods

The synthesis of NAP involves the reaction of ethyl 4-chloro-1-piperazinecarboxylate with 1-naphthol in the presence of a base such as potassium carbonate. The reaction proceeds through an SN2 mechanism and yields NAP as a white solid with a purity of over 95%.

Scientific Research Applications

NAP has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to possess neuroprotective, anti-inflammatory, and anti-cancer properties. NAP has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.